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Introduction

Acetoacetyl-CoA synthetase (AACS), also known as acetoacetate-CoA ligase, is a key
cytosolic enzyme that plays a crucial role in ketone body utilization and de novo lipogenesis. It
catalyzes the conversion of acetoacetate to acetoacetyl-CoA, providing a substrate for
cholesterol and fatty acid synthesis. The activity of AACS is highly regulated and varies across
different tissues, making its measurement essential for understanding metabolic pathways in
both normal physiological and disease states. This document provides detailed application
notes and protocols for the measurement of AACS activity in tissue homogenates using various
established methods.

l. Biochemical Pathway

AACS facilitates the ATP-dependent ligation of acetoacetate with Coenzyme A (CoA) to form
acetoacetyl-CoA, AMP, and pyrophosphate (PPi). The resulting acetoacetyl-CoA can then be
utilized in downstream pathways for the synthesis of lipids.
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 To cite this document: BenchChem. [Measuring Acetoacetyl-CoA Synthetase (AACS) Activity
in Tissue Homogenates: Application Notes and Protocols]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b15285938#acetoacetyl-coa-
synthetase-activity-measurement-in-tissue-homogenates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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